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This technical guide provides a comprehensive overview of the stoichiometry governing the
reaction between silver (Ag) and nitric acid (HNOs). The reaction is a classic example of a
metal-acid reaction with the nuance that nitric acid's strong oxidizing properties lead to different
products depending on its concentration and the reaction conditions. This document details the
underlying chemical principles, provides structured quantitative data, outlines detailed
experimental protocols, and visualizes the reaction pathways and workflows.

Core Principles of the Reaction

The reaction between silver and nitric acid is a redox process where silver is oxidized to
silver(l) ions (Ag*), which then form silver nitrate (AgNOs), and nitric acid is reduced to various
nitrogen oxides. The specific nitrogen oxide produced is primarily dependent on the
concentration of the nitric acid.

» With Concentrated Nitric Acid: In the presence of hot, concentrated nitric acid, silver is
oxidized, and the nitrate ion is reduced to nitrogen dioxide (NO2), a brown, toxic gas.

« With Dilute Nitric Acid: When silver reacts with cold, dilute nitric acid, the primary reduction
product is nitric oxide (NO), a colorless gas that readily oxidizes in air to form nitrogen
dioxide.

Stoichiometric Equations
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The balanced chemical equations for the two primary reaction pathways are as follows:

Reaction with Concentrated Nitric Acid: Ag(s) + 2HNOs(aq, conc) — AgNOs(aq) + NO2(g) +
H20(D[1][2]

Reaction with Dilute Nitric Acid: 3Ag(s) + 4HNOs(aq, dil) - 3AgNOs(aq) + NO(g) + 2H20(I)[1]
[2]

It is important to note that in practice, a mixture of nitrogen oxides may be produced, and the
predominant product is dictated by the reaction conditions.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data related to the stoichiometry and
kinetics of the silver and nitric acid reaction.

Table 1: Stoichiometric Mole Ratios

Reaction with Reaction with
Molar Mass ( g/mol .
Reactant/Product ) Concentrated HNOs  Dilute HNOs (Mole
(Mole Ratio) Ratio)
Silver (Ag) 107.87 1 3
Nitric Acid (HNO3) 63.01 2 4
Silver Nitrate (AgNOs)  169.87 1 3
Nitrogen Dioxide
46.01 1
(NO2)
Nitric Oxide (NO) 30.01 - 1
Water (H20) 18.02 1 2

Table 2: Factors Influencing the Rate of Silver Dissolution in Nitric Acid
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Factor

Effect on Dissolution Rate

Observations and
Quantitative Insights

Nitric Acid Concentration

Increases up to a certain point,

then decreases

The dissolution rate is
accelerated with acid
concentrations less than 10
mol/L. Concentrations greater
than 10 mol/L can lead to a
decrease in the dissolution
rate.[3][4][5] Maximum silver
recovery of 97% has been

observed at 4.0 M nitric acid.

[6]7]

Temperature

Increases with increasing

temperature

The reaction is slow at room
temperature, especially with
concentrated acid, and often
requires heating to initiate and
sustain a reasonable rate.[8]
The activation energy for the
dissolution of silver in nitric
acid has been reported to be in
the range of 33.95 kJ/mol to
68.87 kJ/mol, depending on
the specific silver-containing
material.[4][5][9]

Silver Particle Size

Increases with decreasing

particle size

Smaller particle sizes (e.g.,
powder or shot) provide a
larger surface area for the
reaction, leading to a faster

dissolution rate.[3][5]

Stirring Speed

Increases with increasing

stirring speed

Agitation helps to bring fresh
reactant to the silver surface
and remove dissolved

products, thus enhancing the

reaction rate.[3][5]
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Experimental Protocols

The following are detailed methodologies for conducting the reaction of silver with both
concentrated and dilute nitric acid in a laboratory setting.

Reaction of Silver with Concentrated Nitric Acid

Objective: To synthesize silver nitrate using concentrated nitric acid.

Materials:

Pure silver metal (e.g., foil, wire, or shot)

e Concentrated nitric acid (68-70%)

« Distilled water

o Beaker or Erlenmeyer flask

e Hot plate

e Glass stirring rod

e Fume hood

o Personal Protective Equipment (PPE): chemical resistant gloves, safety goggles, lab coat
Procedure:

e Preparation: Weigh a known mass of pure silver and place it in a clean beaker or Erlenmeyer
flask. All operations must be conducted in a well-ventilated fume hood due to the evolution of
toxic nitrogen dioxide gas.[8][10]

» Reaction: Carefully add a stoichiometric excess of concentrated nitric acid to the silver in the
beaker. A common guideline is to use approximately 1.5 to 2 mL of concentrated nitric acid
for every gram of silver.

o Heating: Gently heat the mixture on a hot plate. The reaction is often slow at room
temperature but will accelerate upon heating, evidenced by the evolution of brown nitrogen
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dioxide gas.[8][11]

» Dissolution: Continue heating and stirring the mixture until all the silver has dissolved. The
solution will turn a greenish-blue if copper impurities are present in the silver.

o Crystallization: Once the reaction is complete, turn off the heat and allow the solution to cool
slowly. As the solution cools, the solubility of silver nitrate decreases, and crystals of AQNOs
will precipitate.

« |solation and Drying: Decant the remaining acid or filter the crystals using a Bichner funnel.
Wash the crystals with a small amount of cold, distilled water to remove any residual acid.
Dry the crystals in a desiccator or a low-temperature oven.

Reaction of Silver with Dilute Nitric Acid

Objective: To synthesize silver nitrate using dilute nitric acid.
Materials:

e Pure silver metal

o Concentrated nitric acid (68-70%)

« Distilled water

o Beaker or Erlenmeyer flask

e Glass stirring rod

e Fume hood

o PPE: chemical resistant gloves, safety goggles, lab coat
Procedure:

o Preparation of Dilute Nitric Acid: In a fume hood, carefully add a measured volume of
concentrated nitric acid to a volume of distilled water to achieve the desired dilute
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concentration (e.g., 2 M to 4 M). Remember to always add acid to water, not the other way
around.

o Reaction: Place a known mass of pure silver into a beaker and add the prepared dilute nitric
acid. The reaction will proceed at room temperature, though gentle warming can increase the
rate. The evolution of a colorless gas (nitric oxide) will be observed.

o Completion: Allow the reaction to proceed, with occasional stirring, until the silver is
completely dissolved.

o Crystallization and Isolation: Follow the same crystallization, isolation, and drying procedures
as described for the reaction with concentrated nitric acid (steps 5 and 6 in section 4.1).

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate the key reaction pathways
and a generalized experimental workflow.
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Caption: Reaction pathways of silver with concentrated and dilute nitric acid.
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Caption: Generalized experimental workflow for the synthesis of silver nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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